4,4'-[(1,8-Dioxooctane-1,8-diyl)bis(oxy)]dibenzoic acid

• Molecular Formula: C22H22O8
• Molecular Weight: 414.4 g/mol
• IUPAC Name: 4-[8-(4-carboxyphenoxy)-8-oxooctanoyl]oxybenzoic acid
• InChI: InChI=1S/C22H22O8/c23-19(29-17-11-7-15(8-12-17)21(25)26)5-3-1-2-4-6-20(24)30-18-13-9-16(10-14-18)22(27)28/h7-14H,1-6H2,(H,25,26)(H,27,28)
• InChI Key: SXPCWWYJDGWTDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)OC(=O)CCCCCCC(=O)OC2=CC=C(C=C2)C(=O)O
• CAS No.: 76020-53-6

Description

4,4’-[(1,8-Dioxooctane-1,8-diyl)bis(oxy)]dibenzoic acid is a chemical compound known for its unique structure and properties It is characterized by the presence of two benzoic acid groups connected via an octane chain with two dioxo groups

Preparation Methods

The synthesis of 4,4’-[(1,8-Dioxooctane-1,8-diyl)bis(oxy)]dibenzoic acid typically involves the reaction of suberic acid with hydroxybenzoic acid derivatives. The reaction conditions often require the use of catalysts and specific solvents to facilitate the formation of the desired product. Industrial production methods may involve the use of advanced techniques such as continuous flow reactors to optimize yield and purity .

Chemical Reactions Analysis

4,4’-[(1,8-Dioxooctane-1,8-diyl)bis(oxy)]dibenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The benzoic acid groups can undergo substitution reactions with various reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride.

Scientific Research Applications

4,4’-[(1,8-Dioxooctane-1,8-diyl)bis(oxy)]dibenzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and protein cross-linking.

Industry: Utilized in the production of polymers and as a cross-linking agent in materials science.

Mechanism of Action

The mechanism of action of 4,4’-[(1,8-Dioxooctane-1,8-diyl)bis(oxy)]dibenzoic acid involves its ability to interact with various molecular targets. The compound can form stable complexes with proteins and other biomolecules, influencing their structure and function. The pathways involved in these interactions are often studied using advanced spectroscopic and computational techniques .

Comparison with Similar Compounds

Similar compounds to 4,4’-[(1,8-Dioxooctane-1,8-diyl)bis(oxy)]dibenzoic acid include:

Disuccinimidyl suberate: Known for its use as a cross-linking reagent.

4,4’-[(1,2-Diphenylethene-1,2-diyl)dibenzoic acid]: Used in photonic and optical materials.

Diethyl 4,4’-[(1,8-dioxooctane-1,8-diyl)diimino]dibenzoate: Known for its structural similarities and applications in materials science.

These compounds share structural similarities but differ in their specific applications and properties, highlighting the uniqueness of 4,4’-[(1,8-Dioxooctane-1,8-diyl)bis(oxy)]dibenzoic acid.